6-Methylheptanoic Acid
6-Methylheptanoic Acid
Isocaprylic acid, also known as isocaprylate or isooctanoic acid, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Isocaprylic acid exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Isocaprylic acid has been primarily detected in urine. Within the cell, isocaprylic acid is primarily located in the cytoplasm and adiposome. Outside of the human body, isocaprylic acid can be found in alcoholic beverages and fats and oils. This makes isocaprylic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
929-10-2
VCID:
VC0146326
InChI:
InChI=1S/C8H16O2/c1-7(2)5-3-4-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
SMILES:
CC(C)CCCCC(=O)O
Molecular Formula:
C8H16O2
Molecular Weight:
144.21 g/mol
6-Methylheptanoic Acid
CAS No.: 929-10-2
Reference Standards
VCID: VC0146326
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
| CAS No. | 929-10-2 |
|---|---|
| Product Name | 6-Methylheptanoic Acid |
| Molecular Formula | C8H16O2 |
| Molecular Weight | 144.21 g/mol |
| IUPAC Name | 6-methylheptanoic acid |
| Standard InChI | InChI=1S/C8H16O2/c1-7(2)5-3-4-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10) |
| Standard InChIKey | OEOIWYCWCDBOPA-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCC(=O)O |
| Canonical SMILES | CC(C)CCCCC(=O)O |
| Melting Point | 0°C |
| Physical Description | Liquid |
| Description | Isocaprylic acid, also known as isocaprylate or isooctanoic acid, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Isocaprylic acid exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Isocaprylic acid has been primarily detected in urine. Within the cell, isocaprylic acid is primarily located in the cytoplasm and adiposome. Outside of the human body, isocaprylic acid can be found in alcoholic beverages and fats and oils. This makes isocaprylic acid a potential biomarker for the consumption of these food products. |
| Synonyms | Isocaprylic Acid |
| PubChem Compound | 90716 |
| Last Modified | Nov 11 2021 |
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